Cas no 108059-86-5 (Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester
• CAS No: 108059-86-5
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1184976
• Update Time: 2024-08-05

Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester

• Inchi： 1S/C17H16O3/c1-3-12-8-4-5-9-13(12)16(18)14-10-6-7-11-15(14)17(19)20-2/h4-11H,3H2,1-2H3
• InChI Key： XDIYWKQUAIPWCQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C(=O)C1=CC=CC=C1CC

Computed Properties

• Exact Mass: 268.10998

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 407.1±28.0 °C(Predicted)
• PSA: 43.37